Cas no 56468-22-5 (3-Methylimidazo[1,5-a]pyrazin-8(7H)-one)

3-Methylimidazo[1,5-a]pyrazin-8(7H)-one is a heterocyclic compound featuring a fused imidazo-pyrazine core with a methyl substituent at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and CNS-targeting agents. The compound’s high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its versatility in functionalization further expands its utility in constructing complex molecular architectures for drug discovery and material science applications.
3-Methylimidazo[1,5-a]pyrazin-8(7H)-one structure
56468-22-5 structure
Product Name:3-Methylimidazo[1,5-a]pyrazin-8(7H)-one
CAS No:56468-22-5
MF:C7H7N3O
MW:149.149980783463
CID:945383
PubChem ID:308342
Update Time:2025-05-28

3-Methylimidazo[1,5-a]pyrazin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methylimidazo[1,5-a]pyrazin-8(7H)-one
    • 3-methyl-7H-imidazo[1,5-a]pyrazin-8-one
    • 3-Methylimidazo< 1,5-a> pyrazin-8(7H)-on
    • AC1L7CP8
    • AK149093
    • NSC209768
    • NSC-209768
    • Z1203748751
    • EN300-6768673
    • SCHEMBL24968243
    • 56468-22-5
    • 3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
    • AKOS006358099
    • DTXSID40308810
    • Inchi: 1S/C7H7N3O/c1-5-9-4-6-7(11)8-2-3-10(5)6/h2-4H,1H3,(H,8,11)
    • InChI Key: UJEZHQVGEMWAET-UHFFFAOYSA-N
    • SMILES: O=C1C2=CN=C(C)N2C=CN1

Computed Properties

  • Exact Mass: 149.05901
  • Monoisotopic Mass: 149.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • Density: 1.42
  • Refractive Index: 1.699
  • PSA: 46.92
  • LogP: 0.33100

3-Methylimidazo[1,5-a]pyrazin-8(7H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM168252-1g
3-methylimidazo[1,5-a]pyrazin-8(7H)-one
56468-22-5 95%
1g
$*** 2023-05-30
Alichem
A099001919-1g
3-Methylimidazo[1,5-a]pyrazin-8(7H)-one
56468-22-5 95%
1g
$749.70 2023-09-01
Enamine
EN300-6768673-0.05g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
0.05g
$249.0 2023-07-07
Enamine
EN300-6768673-0.1g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
0.1g
$372.0 2023-07-07
Enamine
EN300-6768673-0.25g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
0.25g
$530.0 2023-07-07
Enamine
EN300-6768673-0.5g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
0.5g
$835.0 2023-07-07
Enamine
EN300-6768673-1.0g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
1.0g
$1070.0 2023-07-07
Enamine
EN300-6768673-2.5g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
2.5g
$2100.0 2023-07-07
Enamine
EN300-6768673-5.0g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
5.0g
$3105.0 2023-07-07
Enamine
EN300-6768673-10.0g
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
56468-22-5 95%
10.0g
$4606.0 2023-07-07
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.